N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide

• IUPAC Name: N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H18N4O2S3/c20-12(9-11-5-4-8-22-11)16-14-17-18-15(24-14)23-10-13(21)19-6-2-1-3-7-19/h4-5,8H,1-3,6-7,9-10H2,(H,16,17,20)
• InChI Key: TXOXSNDSUSALLC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CS3
• Molecular Formula: C15H18N4O2S3
• Molecular Weight: 382.5 g/mol

Description

The compound “N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide” is a complex organic molecule. It contains a thiadiazole ring, which is a heterocyclic compound with three carbon atoms, one nitrogen atom, and one sulfur atom in a five-membered ring. The molecule also contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. Starting from 4-chlorobenzoic acid, new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps. The process involved esterification, hydrazination, salt formation, cyclization, and nucleophilic attack.

Scientific Research Applications

Design and Pharmacological Evaluation

A study by Shukla et al. (2012) highlighted the synthesis and pharmacological evaluation of analogs related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), aiming to identify more potent glutaminase inhibitors. These analogs, including compounds structurally related to the specified chemical, demonstrated significant potency in inhibiting glutaminase activity, which plays a crucial role in cancer metabolism. This research emphasizes the therapeutic potential of these compounds in cancer treatment through targeted glutaminase inhibition (Shukla et al., 2012).

Synthesis and Characterization

Further research into the synthesis of 1,2,3-thiadiazoles by Peet and Sunder (1975) explores methods for preparing 4,5-disubstituted-1,2,3-thiadiazoles, a process relevant to the development of compounds with the specified chemical structure. These methods provide foundational knowledge for the synthesis of various thiadiazole derivatives, potentially including those with applications in medicinal chemistry (Peet & Sunder, 1975).

Antimicrobial and Anti-enzymatic Activities

Nafeesa et al. (2017) designed and synthesized N-substituted derivatives of a compound structurally similar to the one , evaluating their antibacterial and anti-enzymatic potentials. These compounds were assessed for their activity against various bacterial strains and demonstrated notable antibacterial efficacy, highlighting the potential of such derivatives in developing new antimicrobial agents (Nafeesa et al., 2017).

Sulfur-Transfer Reagent Applications

Bryce (1984) discussed the use of piperidine-1-sulphenyl chloride as a sulfur-transfer reagent in the synthesis of sulfur–nitrogen heterocycles. This research is pertinent to understanding the chemical properties and reactivity of sulfur-containing compounds, potentially aiding in the synthesis of N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide and its derivatives (Bryce, 1984).